Cas no 94088-24-1 (2-Tridecyne,1,1-diethoxy-)

• Product Name: 2-Tridecyne,1,1-diethoxy-
• CAS No: 94088-24-1
• MF: C₁₇H₃₂O₂
• MW: 268.434785842896
• CID: 811227
• PubChem ID: 3023471
• Update Time: 2025-04-19

2-Tridecyne,1,1-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Tridecyne,1,1-diethoxy-
• 1,1-diethoxytridec-2-yne
• NS00040005
• 94088-24-1
• EINECS 302-022-9
• DTXSID20240466

• Inchi： 1S/C17H32O2/c1-4-7-8-9-10-11-12-13-14-15-16-17(18-5-2)19-6-3/h17H,4-14H2,1-3H3
• InChI Key： HSPGCSUUJFSCEK-UHFFFAOYSA-N
• SMILES： O(CC)C(C#CCCCCCCCCCC)OCC

Computed Properties

• Exact Mass: 268.24023
• Monoisotopic Mass: 268.24023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 6.2

Experimental Properties

• Density: 0.878
• Boiling Point: 349.8°Cat760mmHg
• Flash Point: 111.7°C
• Refractive Index: 1.45